Cas no 88909-92-6 (4-Chrysenamine)

• Product Name: 4-Chrysenamine
• CAS No: 88909-92-6
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 732743
• Update Time: 2024-01-31

4-Chrysenamine Chemical and Physical Properties

Names and Identifiers

• 4-Chrysenamine
• chrysen-4-amine

• Inchi： 1S/C18H13N/c19-17-7-3-5-13-9-10-15-14-6-2-1-4-12(14)8-11-16(15)18(13)17/h1-11H,19H2
• InChI Key： ZYNJALWKVPXRIO-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C=C2)=C2C(C=CC=C2)=CC=3)=C(N)C=C1

Computed Properties

• Exact Mass: 243.105
• Monoisotopic Mass: 243.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.253
• Boiling Point: 501.2°Cat760mmHg
• Flash Point: 286.9°C
• Refractive Index: 1.813
• pka: 4.21±0.30(Predicted)